2,3-Difluoro-6-methylbenzoic acid
Overview
Description
2,3-Difluoro-6-methylbenzoic acid is a compound useful in organic synthesis . It has a molecular formula of C8H6F2O2 and a molecular weight of 172.13 .
Molecular Structure Analysis
The molecular structure of 2,3-Difluoro-6-methylbenzoic acid consists of a benzene ring substituted with two fluorine atoms, a methyl group, and a carboxylic acid group .Physical And Chemical Properties Analysis
2,3-Difluoro-6-methylbenzoic acid is a white to yellow solid . It has a predicted boiling point of 261.0±35.0 °C and a predicted density of 1.359±0.06 g/cm3 .Scientific Research Applications
Pharmaceutical Research
2,3-Difluoro-6-methylbenzoic acid is utilized in pharmaceutical research as an intermediate for the synthesis of more complex compounds. Its difluorinated structure can be pivotal in the development of new drugs, particularly due to the influence of fluorine atoms on the biological activity of molecules .
Material Science
In material science, this compound can contribute to the development of new polymeric materials. The presence of fluorine atoms can enhance the stability and durability of polymers, making them suitable for high-performance applications .
Chemical Synthesis
This benzoic acid derivative is valuable in organic synthesis, serving as a building block for various chemical reactions. It can be used to introduce fluorinated phenyl groups into target molecules, which is a common requirement in the synthesis of agrochemicals and pharmaceuticals .
Agriculture
While direct applications in agriculture are not extensively documented, derivatives of benzoic acid, like 2,3-Difluoro-6-methylbenzoic acid, could potentially be used in the synthesis of herbicides or fungicides. The introduction of fluorine atoms often leads to compounds with enhanced biological activity .
Biotechnology
In biotechnological applications, fluorinated compounds are often used as enzyme inhibitors or modulators. 2,3-Difluoro-6-methylbenzoic acid could play a role in the design of such molecules, aiding in the study of biochemical pathways .
Environmental Applications
Fluorinated organic compounds are sometimes employed in environmental chemistry for their unique properties, such as resistance to degradation. This makes them candidates for long-term applications in environmental monitoring and remediation efforts .
Safety and Hazards
properties
IUPAC Name |
2,3-difluoro-6-methylbenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6F2O2/c1-4-2-3-5(9)7(10)6(4)8(11)12/h2-3H,1H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FNSPXPNNYPCQFR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C=C1)F)F)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6F2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,3-Difluoro-6-methylbenzoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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